2-(4-fluorophenyl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic Acid

• IUPAC Name: 2-(4-fluorophenyl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic acid
• InChI: InChI=1S/C17H23FN2O4/c1-17(2,3)24-16(23)20-10-8-19(9-11-20)14(15(21)22)12-4-6-13(18)7-5-12/h4-7,14H,8-11H2,1-3H3,(H,21,22)
• InChI Key: RBVUICOGSFFJQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(C2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C17H23FN2O4
• DSSTOX Substance ID: DTXSID20376097
• Molecular Weight: 338.4 g/mol
• CAS RN: 868151-70-6

Description

2-(4-fluorophenyl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic Acid is a useful research compound. Its molecular formula is C17H23FN2O4 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the synthesis of flunarizine, a drug used for treating migraines, dizziness, vestibular disorders, and epilepsy. It has been synthesized using various metal-catalyzed amination and Wittig reactions (Shakhmaev, Sunagatullina, & Zorin, 2016).
• Novel (4-piperidinyl)-piperazine derivatives, including the 2-(4-fluorophenyl) variant, have been synthesized as potent and orally active acetyl-CoA carboxylase 1/2 non-selective inhibitors, indicating potential therapeutic applications (Chonan et al., 2011).

Biological and Medicinal Applications

• Research has shown that derivatives of 2-(4-fluorophenyl) piperazine exhibit anticonvulsant properties, with certain compounds proving effective in seizure tests (Kamiński, Obniska, Wiklik, & Atamanyuk, 2011).
• Docking studies of piperazine-1-yl-1H-indazole derivatives, including those with a 2-fluorophenyl group, suggest important roles in medicinal chemistry, providing insights into potential drug designs (Balaraju, Kalyani, & Laxminarayana, 2019).
• The antioxidant properties of compounds containing a 4´-(substituted phenyl)piperazin-1´-yl moiety, including 4´-fluoro group-containing compounds, have been studied, suggesting potential for developing antioxidant drugs (Malík, Stanzel, Csöllei, & Čurillová, 2017).

Chemical Structure and Analysis

• Crystallographic studies on compounds with the 2-(4-fluorophenyl) piperazine structure, such as 1-[bis(4-fluorophenyl)methyl]-4-[(2Z)-3-phenylprop-2-en-1-yl]piperazine-1,4-diium dichloride, have provided insights into their molecular conformation and potential interactions (Shivaprakash, Reddy, & Jasinski, 2014).

Pharmacological Research

• Research on novel 2-(4-fluorophenyl) piperazine derivatives has led to the development of compounds with significant antimycobacterial activity, contributing to the field of antibiotic drug development (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).
• Synthesis and structural analysis of metal complexes with 2-[4-(4-fluorophenyl)piperazin-1-yl]acetic acid have been conducted, showing urease inhibitory activities, which is significant in medical and agricultural fields (Chen et al., 2016).